Cas no 1782228-23-2 (4-chloro-2-methoxy-6-2-(methylamino)ethylphenol)
4-chloro-2-methoxy-6-2-(methylamino)ethylphenol Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2-methoxy-6-[2-(methylamino)ethyl]phenol
- EN300-1978672
- 1782228-23-2
- 4-chloro-2-methoxy-6-2-(methylamino)ethylphenol
-
- Inchi: 1S/C10H14ClNO2/c1-12-4-3-7-5-8(11)6-9(14-2)10(7)13/h5-6,12-13H,3-4H2,1-2H3
- InChI Key: PCNOSPDWOFDSEI-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=C(C=1)CCNC)O)OC
Computed Properties
- Exact Mass: 215.0713064g/mol
- Monoisotopic Mass: 215.0713064g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 41.5Ų
4-chloro-2-methoxy-6-2-(methylamino)ethylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1978672-0.05g |
4-chloro-2-methoxy-6-[2-(methylamino)ethyl]phenol |
1782228-23-2 | 0.05g |
$1091.0 | 2023-09-16 | ||
| Enamine | EN300-1978672-0.1g |
4-chloro-2-methoxy-6-[2-(methylamino)ethyl]phenol |
1782228-23-2 | 0.1g |
$1144.0 | 2023-09-16 | ||
| Enamine | EN300-1978672-0.25g |
4-chloro-2-methoxy-6-[2-(methylamino)ethyl]phenol |
1782228-23-2 | 0.25g |
$1196.0 | 2023-09-16 | ||
| Enamine | EN300-1978672-0.5g |
4-chloro-2-methoxy-6-[2-(methylamino)ethyl]phenol |
1782228-23-2 | 0.5g |
$1247.0 | 2023-09-16 | ||
| Enamine | EN300-1978672-1.0g |
4-chloro-2-methoxy-6-[2-(methylamino)ethyl]phenol |
1782228-23-2 | 1g |
$1299.0 | 2023-06-01 | ||
| Enamine | EN300-1978672-2.5g |
4-chloro-2-methoxy-6-[2-(methylamino)ethyl]phenol |
1782228-23-2 | 2.5g |
$2548.0 | 2023-09-16 | ||
| Enamine | EN300-1978672-5.0g |
4-chloro-2-methoxy-6-[2-(methylamino)ethyl]phenol |
1782228-23-2 | 5g |
$3770.0 | 2023-06-01 | ||
| Enamine | EN300-1978672-10.0g |
4-chloro-2-methoxy-6-[2-(methylamino)ethyl]phenol |
1782228-23-2 | 10g |
$5590.0 | 2023-06-01 | ||
| Enamine | EN300-1978672-1g |
4-chloro-2-methoxy-6-[2-(methylamino)ethyl]phenol |
1782228-23-2 | 1g |
$1299.0 | 2023-09-16 | ||
| Enamine | EN300-1978672-5g |
4-chloro-2-methoxy-6-[2-(methylamino)ethyl]phenol |
1782228-23-2 | 5g |
$3770.0 | 2023-09-16 |
4-chloro-2-methoxy-6-2-(methylamino)ethylphenol Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on 4-chloro-2-methoxy-6-2-(methylamino)ethylphenol
Research Briefing on 4-chloro-2-methoxy-6-2-(methylamino)ethylphenol (CAS: 1782228-23-2) in Chemical Biology and Pharmaceutical Applications
The compound 4-chloro-2-methoxy-6-2-(methylamino)ethylphenol (CAS: 1782228-23-2) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This phenolic derivative with its unique structural features - including a chloro-substitution at the 4-position, methoxy group at the 2-position, and a methylaminoethyl side chain at the 6-position - presents intriguing possibilities for drug development and biochemical applications. Recent studies have focused on exploring its potential as a building block for more complex pharmacophores and investigating its intrinsic biological activities.
Recent synthetic chemistry studies have demonstrated the versatility of 1782228-23-2 as an intermediate in the preparation of various bioactive compounds. A 2023 publication in the Journal of Medicinal Chemistry reported its use in developing novel dopamine receptor modulators, where the compound's phenolic hydroxyl and amino groups served as crucial points for structural elaboration. The researchers noted that the chloro and methoxy substitutions provided optimal electronic properties for receptor binding, while the methylaminoethyl side chain contributed to improved blood-brain barrier penetration in the resulting analogs.
In pharmacological investigations, preliminary screening of 4-chloro-2-methoxy-6-2-(methylamino)ethylphenol has revealed interesting activity profiles. A study published in Bioorganic & Medicinal Chemistry Letters this year reported moderate inhibitory effects against several kinase targets, particularly showing promise in CDK2 and GSK-3β inhibition assays. While the compound itself showed IC50 values in the micromolar range, researchers emphasized its potential as a scaffold for developing more potent inhibitors through structural optimization.
The compound's physicochemical properties have been thoroughly characterized in recent pharmaceutical development studies. Research from 2023 indicates that 1782228-23-2 exhibits favorable solubility profiles in both aqueous and organic solvents, with logP values suggesting good membrane permeability. These characteristics, combined with its synthetic accessibility, make it an attractive candidate for further medicinal chemistry exploration. Stability studies under various pH conditions have shown particular robustness in neutral to slightly acidic environments.
Current challenges in working with this compound include optimizing its synthetic route for large-scale production and further understanding its metabolic fate in biological systems. Recent advances in flow chemistry approaches, as reported in a 2023 Organic Process Research & Development paper, have shown promise in addressing the former challenge, achieving yields of over 85% with improved purity profiles. Meanwhile, preliminary ADME studies using in vitro liver microsome models suggest that the compound undergoes relatively slow hepatic metabolism, primarily via O-demethylation and N-dealkylation pathways.
Looking forward, several research groups have announced plans to explore derivatives of 4-chloro-2-methoxy-6-2-(methylamino)ethylphenol targeting specific disease areas, particularly neurodegenerative disorders and certain cancers. The compound's ability to modulate multiple biological targets while maintaining favorable drug-like properties positions it as a valuable starting point for these investigations. Future studies are expected to focus on structure-activity relationship analyses and in vivo efficacy evaluations of optimized analogs.
1782228-23-2 (4-chloro-2-methoxy-6-2-(methylamino)ethylphenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)